Cas no 2219374-33-9 (tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate)

• Product Name: tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate
• CAS No: 2219374-33-9
• MF: C₁₂H₂₁FN₂O₂
• MW: 244.305746793747
• CID: 5995939
• PubChem ID: 165605219
• Update Time: 2025-06-28

tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate
• EN300-1719069
• tert-butyl N-({7-fluoro-5-azaspiro[2.4]heptan-7-yl}methyl)carbamate
• 2219374-33-9

• Inchi： 1S/C12H21FN2O2/c1-10(2,3)17-9(16)15-8-12(13)7-14-6-11(12)4-5-11/h14H,4-8H2,1-3H3,(H,15,16)
• InChI Key： DGPHXKOEHSPKBV-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OC(C)(C)C)CNCC21CC2

Computed Properties

• Exact Mass: 244.15870608g/mol
• Monoisotopic Mass: 244.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate

Introduction to Tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate (CAS No: 2219374-33-9)

Tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate, with the CAS number 2219374-33-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique spirocyclic structure, which imparts distinct chemical and biological properties. The presence of both fluorine and azaspiro moieties in its molecular framework makes it a particularly intriguing subject for research, offering potential applications in drug development and medicinal chemistry.

The molecular structure of Tert-butyl N-({7-fluoro-5-azaspiro2.4heptan-7-yl}methyl)carbamate consists of a central spiro carbon connecting two heterocyclic rings, one of which is an azaspiro ring system. This configuration contributes to the compound's rigidity and stability, making it a valuable scaffold for designing biologically active molecules. The fluorine substituent at the 7-position of the spirocyclic system further enhances its pharmacological profile by influencing metabolic pathways and binding interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic benefits. Spirocycles are known for their ability to mimic natural product scaffolds, which are often associated with high biological activity. The incorporation of nitrogen into the spirocyclic system, as seen in 7-fluoro-5-azaspiro2.4heptan-7-yl, introduces basicity and reactivity that can be exploited for drug design purposes. This moiety has been shown to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.

The carbamate functional group in the compound's name, Tert-butyl N-(...methyl)carbamate, is another key feature that contributes to its pharmacological properties. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of active pharmaceutical ingredients (APIs). They can act as protease inhibitors, kinase inhibitors, and have other biological activities depending on their structural modifications. The tert-butyl group provides steric hindrance, which can be beneficial in optimizing binding interactions with biological targets.

Recent studies have highlighted the potential of fluorinated spirocyclic compounds in oncology research. The fluorine atom in 7-fluoro-5-azaspiro2.4heptan-7-yl can influence metabolic stability and improve oral bioavailability, critical factors for drug efficacy. Additionally, fluorine substitution has been shown to enhance binding affinity to certain protein targets, making these compounds attractive for drug development. Researchers have been exploring derivatives of this class of molecules as potential inhibitors of kinases and other enzymes involved in cancer pathways.

The synthesis of Tert-butyl N-(...methyl)carbamate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the introduction of fluorine and azaspiro moieties requires specialized synthetic methodologies. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, making them more accessible for further biological evaluation.

In conclusion, Tert-butyl N-{(7-fluoro-5-azaspiro2.4heptan-7-yl)methyl}carbamate (CAS No: 2219374-33-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, including the spirocyclic system and fluorine substitution, make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and its derivatives, particularly in the treatment of cancer and other diseases.